Cas no 104074-06-8 (2-(4-acetyl-3-hydroxy-2-propylphenoxy)acetic Acid)

• Product Name: 2-(4-acetyl-3-hydroxy-2-propylphenoxy)acetic Acid
• CAS No: 104074-06-8
• MF: C₁₃H₁₆O₅
• MW: 252.263144493103
• CID: 1147375
• PubChem ID: 13753869
• Update Time: 2025-04-20

2-(4-acetyl-3-hydroxy-2-propylphenoxy)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-acetyl-3-hydroxy-2-propylphenoxy)acetic Acid
• CTK0G6615
• SureCN9157243
• 4-acetyl-3-hydroxy-2-propyl phenoxyacetic acid
• ACMC-20m6up
• Acetic acid, (4-acetyl-3-hydroxy-2-propylphenoxy)-
• (4'-acetyl-3'-hydroxy-2'-propylphenoxy)acetic acid
• CHEMBL349950
• AGN-PC-00NUI4
• (4-acetyl-3-hydroxy-2-propylphenoxy)acetic acid
• CTK0G6615; SureCN9157243; 4-acetyl-3-hydroxy-2-propyl phenoxyacetic acid; ACMC-20m6up; Acetic acid, (4-acetyl-3-hydroxy-2-propylphenoxy)-; (4'-acetyl-3'-hydroxy-2'-propylphenoxy)acetic acid; CHEMBL349950; AGN-PC-00NUI4; (4-acetyl-3-hydroxy-2-propylphenoxy)acetic acid;
• DTXSID60548458
• 104074-06-8
• DB-202143
• JWZYEWIGZWGWRQ-UHFFFAOYSA-N
• SCHEMBL9157243

• Inchi： 1S/C13H16O5/c1-3-4-10-11(18-7-12(15)16)6-5-9(8(2)14)13(10)17/h5-6,17H,3-4,7H2,1-2H3,(H,15,16)
• InChI Key： JWZYEWIGZWGWRQ-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=CC(C(C)=O)=C(C=1CCC)O

Computed Properties

• Exact Mass: 252.09978
• Monoisotopic Mass: 252.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• PSA: 83.83
• LogP: 2.01070